Cas no 62371-29-3 (Pentane-1,5-disulfonyl Dichloride)

Pentane-1,5-disulfonyl dichloride is a versatile sulfonylating agent used in organic synthesis and pharmaceutical intermediates. Its bifunctional structure, featuring two reactive sulfonyl chloride groups, enables efficient crosslinking and functionalization of target molecules. The compound is particularly valued for its ability to introduce sulfonyl moieties into substrates, enhancing reactivity or modifying physicochemical properties. Its linear aliphatic backbone contributes to solubility in common organic solvents, facilitating handling in synthetic applications. The high purity and stability of the reagent ensure consistent performance in demanding reactions, such as polymer modification or drug derivatization. Proper storage under anhydrous conditions is recommended to maintain its reactivity.

Pentane-1,5-disulfonyl Dichloride structure

62371-29-3 structure

Product Name:Pentane-1,5-disulfonyl Dichloride

CAS No:62371-29-3

MF:C₅H₁₀Cl₂O₄S₂

MW:269.166497707367

MDL:MFCD25965476

CID:2190015

PubChem ID:85884345

Update Time:2025-10-24

Pentane-1,5-disulfonyl Dichloride Chemical and Physical Properties

Names and Identifiers

- Pentane-1,5-di(sulfonyl chloride)
- Pentane-1,5-disulfonyl dichloride
- MCA37129
- MS-21035
- EN300-344544
- 62371-29-3
- YRBJZWHYOKBNSO-UHFFFAOYSA-N
- AKOS037654893
- SCHEMBL18110382
- Pentane-1,5-disulfonyldichloride
- 972-752-6
- pentane-1,5-disulfonyl chloride
- Pentane-1,5-disulfonyl Dichloride
- MDL： MFCD25965476
- Inchi： 1S/C5H10Cl2O4S2/c6-12(8,9)4-2-1-3-5-13(7,10)11/h1-5H2
- InChI Key： YRBJZWHYOKBNSO-UHFFFAOYSA-N
- SMILES： ClS(CCCCCS(=O)(=O)Cl)(=O)=O

Computed Properties

Exact Mass: 267.9397565Da
Monoisotopic Mass: 267.9397565Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 6
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 85Å²

Pentane-1,5-disulfonyl Dichloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B510765-10mg	Pentane-1,5-disulfonyl Dichloride	62371-29-3		10mg	$ 50.00	2022-06-07
TRC	B510765-50mg	Pentane-1,5-disulfonyl Dichloride	62371-29-3		50mg	$ 160.00	2022-06-07
TRC	B510765-100mg	Pentane-1,5-disulfonyl Dichloride	62371-29-3		100mg	$ 275.00	2022-06-07
Enamine	EN300-344544-0.05g	pentane-1,5-disulfonyl dichloride	62371-29-3	95%	0.05g	$174.0	2023-09-03
Enamine	EN300-344544-0.1g	pentane-1,5-disulfonyl dichloride	62371-29-3	95%	0.1g	$257.0	2023-09-03
Enamine	EN300-344544-0.25g	pentane-1,5-disulfonyl dichloride	62371-29-3	95%	0.25g	$367.0	2023-09-03
Enamine	EN300-344544-0.5g	pentane-1,5-disulfonyl dichloride	62371-29-3	95%	0.5g	$579.0	2023-09-03
Enamine	EN300-344544-1.0g	pentane-1,5-disulfonyl dichloride	62371-29-3	95%	1g	$0.0	2023-06-07
Enamine	EN300-344544-2.5g	pentane-1,5-disulfonyl dichloride	62371-29-3	95%	2.5g	$1454.0	2023-09-03
Enamine	EN300-344544-5.0g	pentane-1,5-disulfonyl dichloride	62371-29-3	95%	5.0g	$2152.0	2023-02-22